3-Chloro-2,4,5-trifluoro-6-nitrobenzoic acid
Cat. No. B2668981
Key on ui cas rn:
111230-48-9
M. Wt: 255.53
InChI Key: AQXKNIXHFPOZFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:23][N:24]([CH3:25])[CH:26]=[O:27].[Cl:17][C:18]([C:19]([Cl:20])=[O:21])=[O:22].[Cl:1][c:2]1[c:3]([F:16])[c:4]([C:5](=[O:6])[OH:7])[c:8]([N+:13](=[O:14])[O-:15])[c:9]([F:12])[c:10]1[F:11].[Cl:28][CH2:29][Cl:30]>>[Cl:1][c:2]1[c:3]([F:16])[c:4]([C:5](=[O:6])[Cl:17])[c:8]([N+:13](=[O:14])[O-:15])[c:9]([F:12])[c:10]1[F:11]
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Inputs
Step One
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Name
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CN(C)C=O
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(Cl)C(=O)Cl
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)c1c(F)c(Cl)c(F)c(F)c1[N+](=O)[O-]
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
ClCCl
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
O=C(Cl)c1c(F)c(Cl)c(F)c(F)c1[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
